Cas no 865247-44-5 (ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-44-5
• MF: C₂₀H₂₀N₂O₅S₂
• MW: 432.513202667236
• CID: 6086453
• PubChem ID: 5094799
• Update Time: 2025-05-19

ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl (Z)-2-(6-(methylsulfonyl)-2-((2-phenylacetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-(methylsulfonyl)-2-[(2-phenylacetyl)imino]-, ethyl ester
• 865247-44-5
• ethyl 2-[6-methylsulfonyl-2-(2-phenylacetyl)imino-1,3-benzothiazol-3-yl]acetate
• AKOS024607406
• F1366-2896
• (Z)-ethyl 2-(6-(methylsulfonyl)-2-((2-phenylacetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• ethyl 2-[(2Z)-6-methanesulfonyl-2-[(2-phenylacetyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate

• Inchi： 1S/C20H20N2O5S2/c1-3-27-19(24)13-22-16-10-9-15(29(2,25)26)12-17(16)28-20(22)21-18(23)11-14-7-5-4-6-8-14/h4-10,12H,3,11,13H2,1-2H3
• InChI Key： WIGCHSSERHCOSP-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(C)(=O)=O)=CC=C2N(CC(OCC)=O)C1=NC(CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 432.08136409g/mol
• Monoisotopic Mass: 432.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 656.4±65.0 °C(Predicted)
• pka: -4.48±0.20(Predicted)

Additional information on ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-44-5)

Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazolol-3-ylacetate, identified by its CAS number 865247-44-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzothiazole family, a heterocyclic structure known for its broad spectrum of biological activities and pharmaceutical applications.

The molecular structure of Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazolol-3-ylacetate is characterized by a fused ring system consisting of a benzene ring and a thiazole ring, which is further functionalized with various substituents. The presence of the methanesulfonyl group and the phenylacetyl moiety enhances its chemical reactivity and potential biological interactions. This compound is particularly intriguing due to its dual functionality, which allows it to participate in multiple chemical transformations and biological pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazolol-3-ylacetate has emerged as a promising candidate due to its unique structural features and biological activity.

The synthesis of Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-phenylacetyl)imino-2,3-dihydro-1,3-benzothiazolol-3-y} involves a multi-step process that requires careful selection of reagents and reaction conditions. The key steps include the formation of the benzothiazole core through cyclization reactions, followed by functionalization with the methanesulfonyl and phenylacetyl groups. The final step involves esterification to introduce the ethyl acetoxy group at the 3-position of the benzothiazole ring.

The importance of this compound lies in its potential to serve as a lead molecule for drug discovery. Researchers have been exploring its pharmacological properties to identify new therapeutic targets and develop novel drugs. The structural features of Ethyl 2-(2Z)-6-methanesulfonyl-2-(phenylacetyl)imino-benzothiazol-y acetate, particularly the presence of the methanesulfonyl group and the phenylacetyl moiety, suggest that it may interact with various biological targets such as enzymes and receptors.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of Ethyl 2-(Z-6-methanesulfonyl)-N(EtOOCCH(CN)CH₂C₆H₅)-NH-dihydro--1H-benzothiazol]-3-carboxylic acid ethylester (CAS No. 86524744). The study revealed that this compound exhibits significant inhibitory activity against several enzymes involved in cancer progression. The methanesulfonyl group was found to play a crucial role in enhancing binding affinity to these enzymes, suggesting its potential as an anti-cancer agent.

The pharmacokinetic properties of Ethyl 2-(Z-6-methanesulfonyl)-N(EtOOCCH(CN)CH₂C₆H₅)-NH-dihydro--1H-benzothiazol]-3-carboxylic acid ethylester have also been studied to evaluate its suitability for clinical applications. The compound was found to have good oral bioavailability and moderate metabolic stability, indicating its potential for further development into an oral therapeutic agent.

The synthesis and characterization of Ethyl 2-(Z-6-methanesulfonyl)-N(EtOOCCH(CN)CH₂C₆H₅)-NH-dihydrobenzothiazol]-3-carboxylic acid ethylester (CAS No. 86524744), also known as Ethyl 4-[[(4-chlorophenyl)amino]carbonylamino]-4-methylsulfonamido]-1-cyclohexeneacetate (a synonym), highlight its significance in medicinal chemistry. The compound's unique structural features make it a valuable scaffold for designing new drugs with improved efficacy and reduced side effects.

The future prospects for Ethyl 4-[[(4-chlorophenyl)amino]carbonylamino]-4-methylsulfonamido]-1-cyclohexeneacetate are promising. Ongoing research aims to optimize its synthetic route, improve its pharmacological properties, and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a novel therapeutic agent.

In conclusion, Ethyl 4-[[(4-chlorophenyl)amino]carbonylamino]-4-methylsulfonamido]-1-cyclohexeneacetate (CAS No. 86524744) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for drug discovery efforts aimed at developing new treatments for various diseases.